Cas no 91718-21-7 (1-Iodo-2-(phenoxymethyl)benzene)

• Product Name: 1-Iodo-2-(phenoxymethyl)benzene
• CAS No: 91718-21-7
• MF: C₁₃H₁₁IO
• MW: 310.130316019058
• CID: 2814212
• PubChem ID: 69617043
• Update Time: 2025-04-21

1-Iodo-2-(phenoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5947507
• 1-Iodo-2-(phenoxymethyl)benzene
• Benzene, 1-iodo-2-(phenoxymethyl)-
• DTXSID10741013
• A1-05122
• 91718-21-7

• Inchi： 1S/C13H11IO/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9H,10H2
• InChI Key： NAFBGMQXEJNQNU-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1COC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.98546Da
• Monoisotopic Mass: 309.98546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų